4-({1-[(4-ethoxy-3-methylphenyl)sulfonyl]-4-piperidinyl}carbonyl)morpholine

• IUPAC Name: [1-(4-ethoxy-3-methylphenyl)sulfonylpiperidin-4-yl]-morpholin-4-ylmethanone
• InChI: InChI=1S/C19H28N2O5S/c1-3-26-18-5-4-17(14-15(18)2)27(23,24)21-8-6-16(7-9-21)19(22)20-10-12-25-13-11-20/h4-5,14,16H,3,6-13H2,1-2H3
• InChI Key: UUOPMCGUUUJEBN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)S(=O)(=O)N2CCC(CC2)C(=O)N3CCOCC3)C
• Molecular Formula: C19H28N2O5S
• Molecular Weight: 396.5 g/mol

Description

Synthesis Analysis

Synthesis of compounds involving morpholine and piperidine frameworks has been widely studied. One approach involves the coupling of suitable precursors under controlled conditions to achieve the desired compound. For example, a method for synthesizing compounds with similar structures involves reacting morpholine or piperidine with specific electrophiles to form stable intermediates, which are then further manipulated to yield the target compound (Akkurt et al., 2010).

Molecular Structure Analysis

The molecular structure of compounds similar to "4-({1-[(4-ethoxy-3-methylphenyl)sulfonyl]-4-piperidinyl}carbonyl)morpholine" has been elucidated using X-ray crystallography, revealing significant insights into their conformation and stereochemistry. For instance, studies on related compounds have shown that morpholine and piperidine rings often adopt chair conformations, facilitating specific spatial arrangements conducive to their reactivity and interactions (Akkurt et al., 2010).

Chemical Reactions and Properties

The reactivity of such compounds can be influenced by their structural features. Electrophilic and nucleophilic sites within the molecule dictate its participation in various chemical reactions. For example, the presence of a sulfonyl group can enhance reactivity towards nucleophiles, leading to a range of substitution reactions that are central to the modification of the compound's structure for specific applications (Beiginejad & Nematollahi, 2014).

Physical Properties Analysis

The physical properties, such as solubility, melting point, and crystalline structure, are crucial for understanding the compound's behavior in different environments. These properties are determined by the molecular structure, which affects the compound's phase, stability, and compatibility with various solvents. Studies have detailed the crystalline structures of related compounds, providing a basis for predicting the physical properties of "this compound" (Akkurt et al., 2010).

Chemical Properties Analysis

The chemical properties, including reactivity patterns, stability under various conditions, and potential for forming derivatives, are essential for both theoretical studies and practical applications. The compound's functional groups, such as the sulfonyl and carbonyl moieties, play a pivotal role in determining these properties. Investigations into similar compounds have illuminated the pathways through which these groups participate in chemical reactions, offering insights into the behavior of "this compound" (Beiginejad & Nematollahi, 2014).